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Compound of Interest

Compound Name: 2-Bromo-7-methoxynaphthalene

Cat. No.: B1282092 Get Quote

Disclaimer: Specific safety and disposal data for 2-Bromo-7-methoxynaphthalene is not

readily available. The following guidance is based on the Safety Data Sheet (SDS) for its

structural isomer, 2-Bromo-6-methoxynaphthalene, and general principles of hazardous waste

management. It is crucial to consult your institution's Environmental Health and Safety (EHS)

department for specific disposal protocols.

This guide provides essential safety and logistical information for the proper disposal of 2-
Bromo-7-methoxynaphthalene, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical for maintaining a safe laboratory

environment and ensuring regulatory compliance.

Key Safety and Hazard Information (Data from 2-
Bromo-6-methoxynaphthalene)
Below is a summary of hazard information for 2-Bromo-6-methoxynaphthalene, which should

be considered as indicative for 2-Bromo-7-methoxynaphthalene until specific data is

available.
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Property Value

GHS Pictograms GHS07 (Exclamation Mark)

Signal Word Warning

Hazard Statements

H302: Harmful if swallowed. Causes skin

irritation. Causes serious eye irritation. May

cause respiratory irritation.[1]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray. P280: Wear

protective gloves/protective clothing/eye

protection/face protection. P301+P317: IF

SWALLOWED: Get medical help. P302+P352:

IF ON SKIN: Wash with plenty of soap and

water. P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[1][2]

Incompatible Materials Strong bases, Strong oxidizing agents.[1]

Hazardous Combustion Products
Carbon monoxide (CO), Carbon dioxide (CO2),

Hydrogen bromide gas.[1][2]

Experimental Protocol: Step-by-Step Disposal
Procedure
The proper disposal of 2-Bromo-7-methoxynaphthalene, treated as a hazardous waste,

involves a systematic approach from the point of generation to final disposal.

1. Waste Determination and Segregation:

Waste Characterization: Based on the available data for its isomer, 2-Bromo-7-
methoxynaphthalene should be considered a non-acute hazardous chemical waste.

Segregation: Do not mix this waste with other waste streams, especially incompatible

materials like strong bases or oxidizing agents.[1] Keep it separate from non-hazardous
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laboratory trash.

2. Personal Protective Equipment (PPE):

Before handling the waste, ensure you are wearing appropriate PPE, including:

Chemical-resistant gloves (e.g., nitrile).

Safety goggles or a face shield.

A lab coat.

Use a dust mask (type N95 or equivalent) if there is a risk of generating dust.

3. Containerization:

Primary Container: Use a chemically compatible, leak-proof container with a secure screw-

on cap. The original manufacturer's container is often a good option.[3] The container should

be in good condition, free from cracks or deterioration.[4]

Labeling: Clearly label the waste container with a "Hazardous Waste" tag. The label must

include:

The full chemical name: "2-Bromo-7-methoxynaphthalene" (or "Waste 2-Bromo-7-
methoxynaphthalene").

The date when the first waste was added to the container.

The primary hazard(s) (e.g., "Irritant," "Harmful if Swallowed").

Container Management: Keep the waste container closed at all times, except when adding

waste.[3] Do not overfill the container; leave at least 10% headspace to allow for expansion.

4. Storage:

Satellite Accumulation Area (SAA): Store the labeled waste container in a designated SAA,

which should be at or near the point of waste generation and under the control of the

laboratory personnel.
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Secondary Containment: Place the primary waste container in a secondary containment bin

or tray to prevent the spread of material in case of a leak.[3] The secondary container must

be chemically compatible and large enough to hold the entire contents of the primary

container.[3]

Storage Conditions: Store in a cool, dry, and well-ventilated area away from incompatible

substances.[2]

5. Disposal:

Waste Pickup: Contact your institution's EHS department to schedule a pickup for the

hazardous waste. Do not dispose of 2-Bromo-7-methoxynaphthalene down the drain or in

the regular trash.[1][5]

Regulatory Compliance: Chemical waste generators must consult local, regional, and

national hazardous waste regulations to ensure complete and accurate classification and

disposal.[1] In the United States, this is governed by the Resource Conservation and

Recovery Act (RCRA) under the Environmental Protection Agency (EPA).[6]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2-
Bromo-7-methoxynaphthalene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC190560050&productDescription=2-BROMO-6-METHOXYNAPHTHA+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-bromo-6-methoxynaphthalene.pdf
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.pfw.edu/sites/default/files/documents-2025/11/Hazardous-Waste-Disposal-Guidelines.pdf
https://www.benchchem.com/product/b1282092#2-bromo-7-methoxynaphthalene-proper-disposal-procedures
https://www.benchchem.com/product/b1282092#2-bromo-7-methoxynaphthalene-proper-disposal-procedures
https://www.benchchem.com/product/b1282092#2-bromo-7-methoxynaphthalene-proper-disposal-procedures
https://www.benchchem.com/product/b1282092#2-bromo-7-methoxynaphthalene-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1282092?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

